Cas no 951322-05-7 (3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-Isoquinoline)

3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-Isoquinoline structure
951322-05-7 structure
Product Name:3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-Isoquinoline
CAS No:951322-05-7
MF:C15H18BNO2
MW:255.119924068451
CID:1122914
PubChem ID:71307613
Update Time:2025-04-20

3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-Isoquinoline Chemical and Physical Properties

Names and Identifiers

    • 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-Isoquinoline
    • 3-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)ISOQUINOLINE
    • SCHEMBL15400071
    • Isoquinoline-3-boronic acid, pinacol ester
    • 951322-05-7
    • J-510644
    • Inchi: 1S/C15H18BNO2/c1-14(2)15(3,4)19-16(18-14)13-9-11-7-5-6-8-12(11)10-17-13/h5-10H,1-4H3
    • InChI Key: BJQJCIUHVRCTIN-UHFFFAOYSA-N
    • SMILES: O1B(C2C=C3C=CC=CC3=CN=2)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 255.1430590g/mol
  • Monoisotopic Mass: 255.1430590g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 329
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 31.4Ų
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